Cas no 1903394-03-5 (N-(3-(isoxazol-4-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide)

• Product Name: N-(3-(isoxazol-4-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide
• CAS No: 1903394-03-5
• MF: C₁₃H₁₃F₃N₂O₃S
• MW: 334.314132452011
• CID: 5890117
• PubChem ID: 92076470
• Update Time: 2025-10-30

N-(3-(isoxazol-4-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,2-oxazol-4-yl)propyl]-3-(trifluoromethyl)benzene-1-sulfonamide
• AKOS025339409
• N-[3-(1,2-oxazol-4-yl)propyl]-3-(trifluoromethyl)benzenesulfonamide
• 1903394-03-5
• F6471-7447
• N-(3-(isoxazol-4-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide

• Inchi： 1S/C13H13F3N2O3S/c14-13(15,16)11-4-1-5-12(7-11)22(19,20)18-6-2-3-10-8-17-21-9-10/h1,4-5,7-9,18H,2-3,6H2
• InChI Key： YSYKKKUQKBJYLE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(NCCCC1C=NOC=1)(=O)=O

Computed Properties

• Exact Mass: 334.05989794g/mol
• Monoisotopic Mass: 334.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(3-(isoxazol-4-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide

N-(3-(isoxazol-4-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide: A Comprehensive Overview

N-(3-(isoxazol-4-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide, identified by the CAS registry number 1903394-03-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a benzenesulfonamide moiety with an isoxazole derivative, making it a versatile building block for various applications.

The molecular structure of this compound is characterized by a benzene ring substituted with a trifluoromethyl group at the 3-position and a sulfonamide group attached to the nitrogen atom of an isoxazole ring via a propyl chain. This arrangement imparts the molecule with both electronic and steric properties that are highly desirable in chemical synthesis and material design.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the context of fluorinated aromatic compounds. Its trifluoromethyl group contributes to enhanced stability and chemical resistance, while the isoxazole moiety introduces aromaticity and potential for hydrogen bonding interactions.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have explored optimized routes to enhance yield and purity, leveraging modern catalytic systems and green chemistry principles.

The application of N-(3-(isoxazol-4-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide extends beyond traditional chemical synthesis. It has shown promise in pharmaceutical research as a precursor for bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents.

Moreover, its compatibility with various functionalization strategies makes it an ideal candidate for use in polymer chemistry and nanotechnology. The ability to modify its structure further opens up avenues for creating tailored materials with specific mechanical, thermal, or electronic properties.

In conclusion, N-(3-(isoxazol-4-yl)propyl)-3-(trifluoromethyl)benzenesulfonamide stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with its versatile reactivity and application potential, positions it as a key compound in both academic research and industrial development.